Cas no 1797304-36-9 (3-(3-chloro-4-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one)

• Product Name: 3-(3-chloro-4-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one
• CAS No: 1797304-36-9
• MF: C₁₆H₂₁ClFNO₃S
• MW: 361.859246015549
• CID: 5371436
• Update Time: 2025-11-01

3-(3-chloro-4-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-fluorophenyl)-1-[3-(2-methylpropylsulfonyl)azetidin-1-yl]propan-1-one
• 3-(3-chloro-4-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one

• Inchi： 1S/C16H21ClFNO3S/c1-11(2)10-23(21,22)13-8-19(9-13)16(20)6-4-12-3-5-15(18)14(17)7-12/h3,5,7,11,13H,4,6,8-10H2,1-2H3
• InChI Key： KPJDZYSNWHUVLM-UHFFFAOYSA-N
• SMILES： C(N1CC(S(CC(C)C)(=O)=O)C1)(=O)CCC1=CC=C(F)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(3-chloro-4-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one

Introduction to 3-(3-chloro-4-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one (CAS No. 1797304-36-9)

3-(3-chloro-4-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1797304-36-9, represents a fusion of aromatic and heterocyclic moieties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound consists of a propanone core substituted with a 3-chloro-4-fluorophenyl group at the C3 position and an azetidine ring linked via a sulfonyl group at the C3 position of the azetidine. The presence of both chloro and fluoro substituents on the aromatic ring enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the 2-methylpropanesulfonyl moiety introduces a polar functional group that can interact with biological targets, thereby increasing the compound's potential pharmacological activity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Azetidine derivatives, in particular, have been extensively studied due to their ability to mimic natural amino acids and their potential to interact with various biological targets. The compound in question, 3-(3-chloro-4-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one, is part of this growing class of heterocyclic scaffolds that exhibit promising pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 3-chloro-4-fluorophenyl group typically involves halogenation reactions, while the attachment of the azetidine ring is achieved through cycloaddition or nucleophilic substitution reactions. The final step involves the introduction of the 2-methylpropanesulfonyl group, which is commonly done through sulfonylation reactions.

The pharmacological profile of 3-(3-chloro-4-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one has been preliminarily investigated in several in vitro and in vivo studies. These studies suggest that the compound exhibits moderate affinity for certain biological targets, including enzymes and receptors involved in pain signaling and inflammation. The presence of both lipophilic and polar functional groups allows the compound to penetrate biological membranes while maintaining sufficient solubility for effective interaction with target proteins.

3-chloro-4-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one may have therapeutic potential in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

3-chloro-4-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one has also shown promise in preclinical studies related to pain management. The compound's ability to interact with pain-signaling pathways suggests that it may be effective in treating acute and chronic pain conditions. This potential is particularly exciting given the growing burden of pain-related disorders worldwide and the limitations associated with existing analgesics.

3-chloro-4-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-y] propan -1-one offers a unique alternative by targeting multiple aspects of pain signaling without relying on opioid mechanisms.

1797304 -36 -9 ) may confer similar properties by interacting with key molecular targets involved in cancer cell survival and growth.